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Compound of Interest

Compound Name: Chloroxylenol-d6

Cat. No.: B588217 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Chloroxylenol-d6, a deuterated

analog of the widely used antimicrobial agent Chloroxylenol. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth information on

its chemical properties, mechanism of action, and applications in research and development.

Core Data Presentation
For clarity and ease of comparison, the fundamental chemical and physical properties of

Chloroxylenol-d6 are summarized in the table below.

Property Value Reference

CAS Number 1407521-66-7 [1]

Molecular Formula C₈H₃D₆ClO [1]

Molecular Weight 162.65 g/mol [1]

Antimicrobial Mechanism of Action
Chloroxylenol exerts its broad-spectrum antimicrobial activity primarily through the disruption of

microbial cell membranes. As a phenolic compound, its hydroxyl (-OH) group is believed to

interact with proteins embedded in the bacterial cell membrane. This interaction disrupts the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b588217?utm_src=pdf-interest
https://www.benchchem.com/product/b588217?utm_src=pdf-body
https://www.benchchem.com/product/b588217?utm_src=pdf-body
https://www.medchemexpress.com/chloroxylenol-d6.html
https://www.medchemexpress.com/chloroxylenol-d6.html
https://www.medchemexpress.com/chloroxylenol-d6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


membrane's integrity, leading to the leakage of intracellular components and ultimately cell

death. At higher concentrations, Chloroxylenol can also cause the coagulation of proteins and

nucleic acids within the bacterial cell, further contributing to its bactericidal effect. This

mechanism is particularly effective against Gram-positive bacteria.

While specific signaling pathway studies for Chloroxylenol-d6 are not extensively

documented, the general mechanism of action for Chloroxylenol can be depicted as a

disruption of the bacterial cell envelope.
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Chloroxylenol Bacterial Cell Membrane
(Lipid Bilayer with Embedded Proteins)

Interaction with
membrane proteins Membrane Disruption

Alters membrane
fluidity and permeability Leakage of

Intracellular Components Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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